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Compound of Interest

Compound Name: NNGH

Cat. No.: B049026 Get Quote

FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This document provides critical safety and logistical information for the handling and disposal of

N-Nitroso-N'-(4-nitro-2-hydroxyphenyl)guanidine (NNGH), a chemical compound utilized in

laboratory research. Strict adherence to these guidelines is mandatory to ensure personal

safety and environmental compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of NNGH is presented below. This

information is critical for safe handling and storage.
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Property Value

Full Chemical Name
N-Isobutyl-N-(4-methoxyphenylsulfonyl)glycyl

Hydroxamic Acid

Synonyms
MMP-3 Inhibitor II; BML-205, N-Isobutyl-N-(4-

methoxyphenylsulfonyl)glycyl hydroxamic acid

CAS Number 161314-17-6

Molecular Formula C13H20N2O5S

Molecular Weight 316.37 g/mol

Appearance Solid

Purity ≥98%

Hazard Identification and Personal Protective
Equipment (PPE)
NNGH is a chemical compound intended for research use only and must be handled with

appropriate caution. While a specific Safety Data Sheet (SDS) was not directly available in the

initial search, standard laboratory procedures for handling potentially hazardous chemicals

should be strictly followed. The following PPE is mandatory when handling NNGH:

PPE Category Required Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A lab coat or chemical-resistant apron.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder form or if

there is a risk of aerosolization.
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A systematic approach is crucial for the safe handling of NNGH in a laboratory setting. The

following workflow outlines the necessary steps from preparation to post-handling procedures.

Preparation

Handling NNGH

Proceed when ready

Post-Handling

Experiment complete

Waste Disposal

Decontamination complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of NNGH.

Experimental Protocols
Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the specific

SDS for NNGH provided by the supplier.

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare Workspace: Ensure a clean and organized workspace. A chemical fume hood is the

recommended environment for handling NNGH.
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Handling NNGH:

Weighing: If weighing the solid form, do so in a chemical fume hood to minimize inhalation

exposure.

Solution Preparation: When preparing solutions, add NNGH to the solvent slowly to avoid

splashing.

Post-Handling:

Decontamination: Thoroughly clean all surfaces and equipment that came into contact with

NNGH using an appropriate solvent and cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan for NNGH Waste
Proper disposal of NNGH and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:
Solid NNGH Waste: Collect any unused or waste NNGH powder in a clearly labeled, sealed

container designated for chemical waste.

Contaminated Materials: All disposable items that have come into contact with NNGH, such

as gloves, pipette tips, and weigh boats, must be disposed of as hazardous chemical waste.

Place these items in a designated, sealed waste bag or container.

Liquid Waste: Collect all solutions containing NNGH in a sealed, properly labeled container

for liquid chemical waste.

Disposal Procedure:
Labeling: All waste containers must be clearly labeled with the full chemical name "N-

Nitroso-N'-(4-nitro-2-hydroxyphenyl)guanidine" and the appropriate hazard symbols.
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Storage: Store waste containers in a designated, secure area away from incompatible

materials, awaiting pickup by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal contractor.

Do Not Drain Dispose: Under no circumstances should NNGH or its solutions be poured

down the drain.

By adhering to these procedures, researchers can safely handle NNGH and minimize risks to

themselves and the environment. Always consult your institution's specific safety protocols and

the supplier's Safety Data Sheet for the most comprehensive guidance.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for NNGH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049026#personal-protective-equipment-for-handling-
nngh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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